Cas no 167893-00-7 ((1α,3β,5Z,7E)-1,3-bis[[(1,1-dimethylethyl)dimethylsilyl]oxy]-26,26,26,27,27,27-hexafluoro-25-hydroxy-9,10-Secocholesta-5,7,10(19)-trien-23-one)

• Product Name: (1α,3β,5Z,7E)-1,3-bis[[(1,1-dimethylethyl)dimethylsilyl]oxy]-26,26,26,27,27,27-hexafluoro-25-hydroxy-9,10-Secocholesta-5,7,10(19)-trien-23-one
• CAS No: 167893-00-7
• MF: C₃₉H₆₄F₆O₄Si₂
• MW: 767.08
• CID: 6641496
• Update Time: 2024-01-29

(1α,3β,5Z,7E)-1,3-bis[[(1,1-dimethylethyl)dimethylsilyl]oxy]-26,26,26,27,27,27-hexafluoro-25-hydroxy-9,10-Secocholesta-5,7,10(19)-trien-23-one Chemical and Physical Properties

Names and Identifiers

• 9,10-Secocholesta-5,7,10(19)-trien-23-one, 1,3-bis[[(1,1-dimethylethyl)dimethylsilyl]oxy]-26,26,26,27,27,27-hexafluoro-25-hydroxy-, (1α,3β,5Z,7E)- (9CI)
• (1α,3β,5Z,7E)-1,3-bis[[(1,1-dimethylethyl)dimethylsilyl]oxy]-26,26,26,27,27,27-hexafluoro-25-hydroxy-9,10-Secocholesta-5,7,10(19)-trien-23-one

• Inchi： 1S/C39H64F6O4Si2/c1-25(21-29(46)24-37(47,38(40,41)42)39(43,44)45)31-18-19-32-27(15-14-20-36(31,32)9)16-17-28-22-30(48-50(10,11)34(3,4)5)23-33(26(28)2)49-51(12,13)35(6,7)8/h16-17,25,30-33,47H,2,14-15,18-24H2,1,3-13H3/b27-16+,28-17-/t25-,30-,31-,32+,33+,36-/m1/s1
• InChI Key： QYNYWTOETOXJMD-FLJXYBCHSA-N
• SMILES： C[C@]12CCC/C(=C\C=C3\C[C@@H](O[Si](C)(C)C(C)(C)C)C[C@H](O[Si](C)(C)C(C)(C)C)C\3=C)/[C@]1([H])CC[C@]2([H])[C@H](C)CC(=O)CC(O)(C(F)(F)F)C(F)(F)F

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 651.6±55.0 °C(Predicted)
• pka: 8.92±0.29(Predicted)